Monohexyl phosphate
Overview
Description
Monohexyl phosphate is a chemical compound with the molecular formula C6H15O4P . It is also known as Hexyl dihydrogen phosphate .
Synthesis Analysis
The synthesis of mono-alkyl phosphates, such as Monohexyl phosphate, has been discussed in various studies . These studies highlight the nature, preparation, and use of mono-alkyl phosphates, including their synthesis under plausible prebiotic conditions . The synthesis involves various methods such as esterification, hydrolysis, and oxidation . Commercial synthesis of monoalkyl phosphates has also been reported .
Molecular Structure Analysis
The molecular structure of Monohexyl phosphate consists of 6 carbon atoms, 15 hydrogen atoms, 4 oxygen atoms, and 1 phosphorus atom . The structure is based on structures generated from information available in ECHA’s databases .
Chemical Reactions Analysis
Phosphate ions, such as those in Monohexyl phosphate, are known to react with various compounds. For instance, they can react with ammonium molybdate under acid conditions to form the heteropoly acid, molybdophosphoric acid . They can also react with silver nitrate to form silver phosphate, a yellow precipitate .
Scientific Research Applications
Biomedical Material Development
Monohexyl phosphate and related compounds have significant implications in the field of biomedical materials. For instance, research by (Mucalo, 2019) discusses calcium phosphate use in biomedical materials, highlighting its role in health outcomes improvement. This encompasses areas like bone cements, bioceramics, and tissue engineering. Similarly, (Moseke & Gbureck, 2010) focus on tetracalcium phosphate, another related compound, for bone cements and biomedical coatings, indicative of the broader applications of phosphate compounds in medicine.
Environmental and Health Studies
The study of monohexyl phosphate derivatives also extends to environmental and health contexts. For example, (He et al., 2018) explores the detection of various organophosphate esters in children, highlighting the environmental prevalence and potential health impacts of these compounds.
Agricultural Applications
Research indicates that phosphate compounds, akin to monohexyl phosphate, have applications in agriculture. (Johnston & Richards, 2003) explore the effectiveness of various precipitated phosphates as phosphorus sources for plants, underlining the importance of phosphates in agricultural productivity.
Material Science and Nanotechnology
In material science and nanotechnology, phosphates play a crucial role. (Tanaka & Chikazawa, 2000) investigate the modification of amorphous aluminum phosphate with alkyl phosphates, revealing advancements in materials engineering and applications in various industries.
Drug Delivery and Tissue Engineering
Phosphate compounds are pivotal in drug delivery systems and tissue engineering. (Chen et al., 2011) discuss the use of calcium phosphate for drug delivery, while (Liu et al., 2008) delve into calcium phosphate's impact on bone-forming cells, crucial for tissue engineering.
ConclusionThe diverse applications of monohexyl phosphate and its derivatives in scientific research range from biomedical material development, environmental and health studies, to agricultural, material science, and nanotechnology applications. These studies underscore the compound's multifaceted
Scientific Research Applications of Monohexyl Phosphate
Biomedical and Material Science Applications
Biocompatible Adhesives : Research by Yu et al. (2013) introduced a monomer, 2-(methacryloyloxy)ethyl choline phosphate, capable of forming a universal biomembrane adhesive. This adhesive exhibits strong attachment to mammalian cell membranes and rapid internalization, beneficial for tissue engineering and drug delivery applications (Yu, Yang, Horte, Kizhakkedathu, & Brooks, 2013).
Bone Regeneration : Liu et al. (2008) investigated the cytocompatibility of nano-to-micron particulate calcium phosphates for bone regeneration, emphasizing the importance of the calcium to phosphate ratio in influencing biological properties relevant to orthopedic applications (Liu, Yazıcı, Ergun, Webster, & Bermek, 2008).
Environmental Impact and Safety Studies
Flame Retardants and Health Effects : Zhao et al. (2019) explored urinary biomarkers to assess human exposure to monomeric aryl phosphate flame retardants. This study is crucial for understanding the health effects of these widely used compounds (Zhao, Kang, Zhang, Liu, & Hu, 2019).
Impact of Food Emulsifiers : Zhu et al. (2021) studied the effect of food emulsifier polysorbate 80 on the intestinal absorption of mono-2-ethylhexyl phthalate, highlighting the importance of understanding the absorption mechanisms of chemical pollutants in food (Zhu, Yuan, Feng, Hu, Li, Xiu, Xiang, & Yu, 2021).
Agricultural and Nutrient Management
- Phosphorus Sources for Plants : Johnston and Richards (2003) evaluated various precipitated phosphates as sources of phosphorus for plant growth, demonstrating the potential of these compounds in agricultural applications (Johnston & Richards, 2003).
Drug Delivery Research
- Luminescent Drug Carriers : Chen et al. (2011) developed europium-doped amorphous calcium phosphate porous nanospheres for use as luminescent drug carriers. This study shows the potential of such materials in sustained drug release and biomedical applications (Chen, Zhu, Zhang, Wu, Wang, Tang, & Mo, 2011).
Future Directions
Future research directions could involve further exploration of the synthesis, properties, and potential applications of Monohexyl phosphate. For instance, phosphorus removal and recovery from wastewater is a significant area of research, and materials like Monohexyl phosphate could potentially play a role in these processes .
properties
IUPAC Name |
hexyl dihydrogen phosphate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15O4P/c1-2-3-4-5-6-10-11(7,8)9/h2-6H2,1H3,(H2,7,8,9) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHNWGDTYCJFUGZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOP(=O)(O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15O4P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50863288 |
Source
|
| Record name | Monohexyl phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50863288 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid |
Source
|
| Record name | Phosphoric acid, monohexyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Phosphoric acid, mono- and di-C6-10-alkyl esters | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS RN |
3900-04-7, 68307-94-8, 68511-03-5, 68515-98-0 |
Source
|
| Record name | Hexyl dihydrogen phosphate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3900-04-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Monohexyl phosphate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003900047 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phosphoric acid, mono- and di-C6-10-alkyl esters | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068307948 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phosphoric acid, hexyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068511035 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phosphoric acid, C3-9-alkyl esters | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068515980 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phosphoric acid, monohexyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Phosphoric acid, hexyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Phosphoric acid, mono- and di-C6-10-alkyl esters | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Phosphoric acid, C3-9-alkyl esters | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Monohexyl phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50863288 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Phosphoric acid, mono- and di-C6-10-alkyl esters | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.063.268 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Phosphoric acid, hexyl ester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.064.467 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Phosphoric acid, C3-9-alkyl esters | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.064.638 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Hexyl dihydrogen phosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.320 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | MONOHEXYL PHOSPHATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ERF756S554 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | HEXYL PHOSPHATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2608 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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